Cas no 2138206-47-8 (ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate)
2138206-47-8 structure
Product Name:ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate
CAS No:2138206-47-8
MF:C11H16N2O3
MW:224.256342887878
CID:5803803
PubChem ID:165485294
Update Time:2024-01-04
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate
- EN300-1120341
- 2138206-47-8
-
- Inchi： 1S/C11H16N2O3/c1-5-15-8(14)7-12-9(16-13-7)11(4)6-10(11,2)3/h5-6H2,1-4H3
- InChI Key： CFMFJYBHWXCJRR-UHFFFAOYSA-N
- SMILES： O1C(C2(C)CC2(C)C)=NC(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 224.11609238g/mol
- Monoisotopic Mass: 224.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 65.2Ų
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120341-0.05g |
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
2138206-47-8 | 95% | 0.05g |
$948.0 | 2023-10-27 | |
| Enamine | EN300-1120341-0.1g |
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
2138206-47-8 | 95% | 0.1g |
$993.0 | 2023-10-27 | |
| Enamine | EN300-1120341-0.25g |
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
2138206-47-8 | 95% | 0.25g |
$1038.0 | 2023-10-27 | |
| Enamine | EN300-1120341-0.5g |
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
2138206-47-8 | 95% | 0.5g |
$1084.0 | 2023-10-27 | |
| Enamine | EN300-1120341-1.0g |
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
2138206-47-8 | 1g |
$1500.0 | 2023-06-09 | ||
| Enamine | EN300-1120341-2.5g |
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
2138206-47-8 | 95% | 2.5g |
$2211.0 | 2023-10-27 | |
| Enamine | EN300-1120341-5.0g |
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
2138206-47-8 | 5g |
$4349.0 | 2023-06-09 | ||
| Enamine | EN300-1120341-10.0g |
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
2138206-47-8 | 10g |
$6450.0 | 2023-06-09 | ||
| Enamine | EN300-1120341-1g |
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
2138206-47-8 | 95% | 1g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1120341-5g |
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate |
2138206-47-8 | 95% | 5g |
$3273.0 | 2023-10-27 |
ethyl 5-(1,2,2-trimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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